![molecular formula C15H20FN3O B2803046 N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide CAS No. 1208431-99-5](/img/structure/B2803046.png)
N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide, also known as CFTRinh-172, is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound has been shown to selectively inhibit the cystic fibrosis transmembrane conductance regulator (CFTR), a chloride channel that is responsible for regulating salt and water movement across epithelial surfaces. CFTRinh-172 has been studied for its potential to treat cystic fibrosis, a genetic disorder that affects the respiratory, digestive, and reproductive systems.
Scientific Research Applications
Biological Effects of Acetamide Derivatives
Acetamide derivatives, including N,N-dimethylacetamide and N-methylacetamide, have commercial importance due to their varied biological effects. Research has expanded our understanding of the biological consequences of exposure to these chemicals, which is crucial for their usage or proposed usage in various applications. The biological responses to these chemicals vary both qualitatively and quantitatively, highlighting the need for continued research to fully understand their impacts (Kennedy, 2001).
Pharmacokinetics and Pharmacodynamics of Ketamine
Ketamine, an acetamide derivative, is studied extensively for its pharmacokinetics and pharmacodynamics, especially in the context of anesthesia and pain therapy. The drug demonstrates complex biotransformation and interaction with various receptors, shedding light on its multifaceted applications in medical research (Peltoniemi et al., 2016).
Novel Synthetic Opioids Research
The search for novel synthetic opioids, including acetamide derivatives, is crucial for understanding their impact on drug markets, prevalence, and harm. This research is vital for developing strategies to detect these substances early in toxicological samples, thereby contributing to public health safety measures (Sharma et al., 2018).
Anticancer Applications of Flutamide
Flutamide, a non-steroidal antiandrogen drug that is an acetamide derivative, has shown efficacy in the treatment of advanced prostatic cancer. Its therapeutic potential, especially in combination with hormone therapy, highlights the importance of acetamide derivatives in cancer treatment (Brogden et al., 1989).
Biobutanol Production
Research on acetone–butanol–ethanol (ABE) fermentation, involving acetamide derivatives, has significant implications for biobutanol production as a liquid alternative fuel. This area of research addresses critical aspects of biochemistry, microbial cultures, and economic viability, underscoring the role of acetamide derivatives in sustainable energy solutions (Ranjan & Moholkar, 2012).
properties
IUPAC Name |
N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FN3O/c1-10(2)15(4,9-17)19-14(20)8-18-12-6-5-11(3)13(16)7-12/h5-7,10,18H,8H2,1-4H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMHOLOLIEQDLIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NCC(=O)NC(C)(C#N)C(C)C)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Cyano-1,2-dimethylpropyl)-2-[(3-fluoro-4-methylphenyl)amino]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.